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Compound of Interest

Compound Name: Iso-PPADS tetrasodium

Cat. No.: B610175 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory chemicals is a critical aspect of maintaining a secure work

environment and adhering to environmental regulations. This guide provides a detailed

operational plan for the proper disposal of Iso-PPADS tetrasodium salt, a non-selective P2X

antagonist. In the absence of a specific Safety Data Sheet (SDS) with explicit disposal

instructions, these procedures are based on general best practices for non-hazardous chemical

waste disposal in a laboratory setting.

It is imperative to consult with your institution's Environmental Health and Safety (EHS)

department for specific guidance and to ensure compliance with local, state, and federal

regulations before proceeding with any disposal protocol.

Chemical and Physical Properties
A summary of the key quantitative data for Iso-PPADS tetrasodium salt is presented below to

inform handling and disposal decisions.

Property Value

Molecular Formula C₁₄H₁₀N₃Na₄O₁₂PS₂[1]

Molecular Weight 599.30 g/mol [1]

Appearance Solid

Solubility Soluble in water
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Step-by-Step Disposal Procedures
The following step-by-step guide outlines the recommended procedures for the disposal of Iso-
PPADS tetrasodium salt. This protocol is designed to minimize risks and ensure that the

waste is handled in a safe and compliant manner.

Waste Characterization and Segregation
Initial Assessment: Based on available information, Iso-PPADS tetrasodium salt is not

classified as a hazardous substance. However, a formal hazardous waste determination

should be performed by a qualified individual or your institution's EHS office.

Segregation: Do not mix Iso-PPADS tetrasodium salt waste with other chemical waste

streams unless explicitly permitted by your EHS department.[2] Keep solid and liquid waste

separate.[2] Incompatible chemicals should be stored with physical barriers between them.

Personal Protective Equipment (PPE)
Standard Laboratory PPE: Always wear appropriate personal protective equipment when

handling Iso-PPADS tetrasodium salt waste. This includes:

Safety goggles

Lab coat

Chemical-resistant gloves

Waste Collection and Storage
Containers: Use only approved, chemically compatible containers for waste collection.[2][3]

Ensure containers are in good condition, with no leaks or damage, and have secure, leak-

proof closures.[4]

Labeling: Clearly label all waste containers with the full chemical name ("Iso-PPADS
tetrasodium salt") and the words "Non-Hazardous Waste for Disposal".[5] Include the

accumulation start date.[5]
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Storage Location: Store waste containers in a designated satellite accumulation area (SAA)

that is at or near the point of generation.[6][7] The SAA should be inspected weekly for any

signs of leakage.[7]

Disposal of Solid Waste
Collection: Collect solid Iso-PPADS tetrasodium salt waste in a designated, properly

labeled, and sealed container.

Contact EHS: Once the container is full or ready for disposal, contact your institution's EHS

department to schedule a waste pickup. Do not dispose of solid chemical waste in the

regular trash unless explicitly approved by EHS.[8]

Disposal of Liquid Waste (Aqueous Solutions)
Neutralization (if necessary): For aqueous solutions, check the pH. If the pH is not between

6.0 and 9.0, it may need to be neutralized before disposal.[9] Consult your EHS department

for the proper neutralization procedure.

Drain Disposal (with approval only): Some institutions may permit the disposal of small

quantities of non-hazardous, water-soluble chemicals down the drain with copious amounts

of water. However, you must obtain prior approval from your EHS department before doing

so.[8] Unauthorized disposal down the drain is prohibited.[3]

Collection for Pickup: If drain disposal is not permitted, collect the aqueous waste in a

designated, properly labeled, and sealed container for pickup by your EHS department.

Disposal of Empty Containers
Decontamination: "RCRA Empty" containers that held Iso-PPADS tetrasodium salt should

be triple-rinsed with a suitable solvent (e.g., water).[5]

Disposal of Rinsate: The rinsate from the triple-rinsing process should be collected and

disposed of as liquid chemical waste.

Container Disposal: Once triple-rinsed, deface or remove the original label and dispose of

the container in the regular trash or as directed by your institution's policies.[8]
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Disposal Workflow Diagram
The following diagram illustrates the general decision-making process for the disposal of Iso-
PPADS tetrasodium salt.
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Caption: Workflow for the proper disposal of Iso-PPADS tetrasodium salt waste.

This comprehensive guide provides the necessary information for the safe and compliant

disposal of Iso-PPADS tetrasodium salt. By following these procedures and consulting with

your institution's EHS department, you can ensure a safe laboratory environment and

responsible chemical waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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